Cas no 2649078-60-2 (2-bromo-5-(1-isocyanatocyclopropyl)thiophene)

• Product Name: 2-bromo-5-(1-isocyanatocyclopropyl)thiophene
• CAS No: 2649078-60-2
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 6030245
• PubChem ID: 105504749
• Update Time: 2025-10-22

2-bromo-5-(1-isocyanatocyclopropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(1-isocyanatocyclopropyl)thiophene
• EN300-1936577
• 2649078-60-2

• Inchi： 1S/C8H6BrNOS/c9-7-2-1-6(12-7)8(3-4-8)10-5-11/h1-2H,3-4H2
• InChI Key： YYKHCYZMXGQRRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(CC2)N=C=O)S1

Computed Properties

• Exact Mass: 242.93535g/mol
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-bromo-5-(1-isocyanatocyclopropyl)thiophene

Professional Introduction to 2-bromo-5-(1-isocyanatocyclopropyl)thiophene (CAS No. 2649078-60-2)

2-bromo-5-(1-isocyanatocyclopropyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2649078-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic compound features a thiophene core substituted with a bromine atom at the 2-position and an isocyanate group at the 5-position, linked to a cyclopropyl ring. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents and functional materials.

The significance of 2-bromo-5-(1-isocyanatocyclopropyl)thiophene lies in its versatility as a building block for further chemical modifications. The presence of both a bromine atom and an isocyanate group provides multiple reaction sites for functionalization, enabling the construction of diverse molecular architectures. In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities and potential applications in medicinal chemistry. The isocyanate functionality, in particular, is known for its reactivity in forming amides, ureas, and other heterocyclic compounds, which are crucial motifs in drug design.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-bromo-5-(1-isocyanatocyclopropyl)thiophene, making it more feasible for industrial-scale production. Researchers have explored novel catalytic systems that facilitate the efficient preparation of this compound while maintaining high purity standards. These developments have opened up new avenues for its application in pharmaceutical research, where precision and scalability are paramount.

In the realm of medicinal chemistry, 2-bromo-5-(1-isocyanatocyclopropyl)thiophene has been investigated as a precursor for developing small-molecule inhibitors targeting various disease pathways. Thiophene-based compounds are known for their ability to interact with biological targets such as enzymes and receptors, modulating their activity to achieve therapeutic effects. The incorporation of an isocyanate group into the molecular framework allows for the introduction of specific pharmacophores that can enhance binding affinity and selectivity. For instance, studies have demonstrated the potential of this compound in designing kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases.

The cyclopropyl moiety in 2-bromo-5-(1-isocyanatocyclopropyl)thiophene contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological systems. Cyclopropane rings are frequently employed in drug design due to their unique conformational rigidity and ability to occupy small binding pockets within proteins. This structural feature can improve drug-like properties such as solubility, metabolic stability, and cell permeability. By combining thiophene with cyclopropyl and isocyanate functionalities, chemists can fine-tune these properties to optimize pharmacokinetic profiles.

Furthermore, the isocyanate group serves as a versatile handle for post-synthetic modifications. It can undergo reactions with nucleophiles such as amines to form amides or ureas, or with hydroxyl groups to generate esters or ethers. These transformations are fundamental in constructing complex molecular libraries for high-throughput screening (HTS) campaigns. The ability to rapidly diversify chemical structures based on 2-bromo-5-(1-isocyanatocyclopropyl)thiophene allows researchers to explore vast chemical spaces efficiently, accelerating the discovery process.

From a materials science perspective, 2-bromo-5-(1-isocyanatocyclopropyl)thiophene has shown promise in the development of advanced materials with tailored properties. Thiophene derivatives are widely used in organic electronics due to their excellent charge transport capabilities. The introduction of electron-withdrawing groups like bromine and isocyanate can modulate these electronic properties, making them suitable for applications such as organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells.

The synthesis of 2-bromo-5-(1-isocyanatocyclopropyl)thiophene typically involves multi-step reactions starting from commercially available precursors. One common approach involves halogenation of thiophene derivatives followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the desired substituents. Recent studies have highlighted catalytic systems based on transition metals such as palladium and copper that enhance reaction efficiency and selectivity during these transformations.

The safety profile of 2-bromo-5-(1-isocyanatocyclopropyl)thiophene is another critical consideration during its handling and application. While not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure due to potential reactivity with moisture or nucleophilic substances. Standard laboratory practices such as working under inert atmospheres and using personal protective equipment (PPE) are recommended when handling this compound.

In conclusion, 2-bromo-5-(1-isocyanatocyclopropyl)thiophene (CAS No. 2649078-60-2) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative chemical synthesis and functional material design. As research continues to uncover new methodologies for its preparation and utilization, 2-bromo-5-(1-isocyanatocyclopropyl)thiophene is expected to play an increasingly important role in advancing scientific discovery.